Cas no 2770555-96-7 (4-Chloro-[1,2]thiazolo[3,4-d]pyridazine)

• Product Name: 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine
• CAS No: 2770555-96-7
• MF: C₅H₂ClN₃S
• MW: 171.607477664948
• CID: 5562466
• PubChem ID: 165998668
• Update Time: 2025-06-08

4-Chloro-[1,2]thiazolo[3,4-d]pyridazine Chemical and Physical Properties

Names and Identifiers

• 2770555-96-7
• 4-chloro-[1,2]thiazolo[3,4-d]pyridazine
• EN300-37394836
• 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine

• Inchi： 1S/C5H2ClN3S/c6-5-3-2-10-9-4(3)1-7-8-5/h1-2H
• InChI Key： KOKKEXKFOLSGLP-UHFFFAOYSA-N
• SMILES： ClC1C2=CSN=C2C=NN=1

Computed Properties

• Exact Mass: 170.9657959g/mol
• Monoisotopic Mass: 170.9657959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine

4-Chloro-[1,2]thiazolo[3,4-d]pyridazine: A Comprehensive Overview

4-Chloro-[1,2]thiazolo[3,4-d]pyridazine (CAS No: 2770555-96-7) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyridazines, which are known for their unique structural features and diverse biological activities. The thiazolo[3,4-d]pyridazine core structure is characterized by a fused thiazole and pyridazine ring system, with a chlorine substituent at the 4-position, which imparts additional electronic and steric properties to the molecule.

The synthesis of 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine involves a series of well-established organic reactions, including cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable aspects of 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, it has shown anticancer properties, particularly in targeting specific pathways involved in tumor growth and metastasis. These findings underscore the potential of thiazolopyridazines as a novel class of therapeutic agents.

Recent research has also focused on the electronic properties of 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine, revealing its potential applications in materials science. The compound's ability to act as a semiconductor makes it a viable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Furthermore, its stability under various environmental conditions enhances its suitability for these applications.

The structural versatility of 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine allows for further functionalization to tailor its properties for specific uses. For instance, introducing additional substituents at strategic positions can enhance its solubility or improve its interaction with biological targets. This modularity has opened up new avenues for exploring its applications in drug delivery systems and nanotechnology.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine. Results indicate that the compound exhibits low toxicity towards non-target organisms under standard laboratory conditions. However, further research is needed to evaluate its long-term effects on ecosystems and human health.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine accurately. These methods provide valuable insights into the compound's molecular structure and purity, ensuring reliable data for both academic and industrial applications.

In conclusion, 4-Chloro-[1,2]thiazolo[3,4-d]pyridazine (CAS No: 2770555-96-7) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and diverse biological activities make it a valuable addition to ongoing research efforts in drug discovery and materials science. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.